Cas no 5888-33-5 (Isobornyl Acrylate (stabilized with MeHQ))

• Product Name: Isobornyl Acrylate (stabilized with MeHQ)
• CAS No: 5888-33-5
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• MDL: MFCD00080424
• CID: 46239
• PubChem ID: 87558712
• Update Time: 2025-04-18

Isobornyl Acrylate (stabilized with MeHQ) Chemical and Physical Properties

Names and Identifiers

• (1R,2R,4R)-rel-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl acrylate
• Isobornyl acrylate
• Bornylacrylate
• Acrylic acid isobornyl ester
• Isobornyl Acrylate (stabilized with MEHQ)
• Isobornyl acrylate(IBOA)
• al-co-cureiba
• ebecryliboa
• iboa
• lightacrylateib-xa
• qm589
• sartomer506
• sr506
• IBA
• Acrylic Acid Isobornyl Ester (stabilized with MEHQ)
• (1,7,7-Trimethyltricyclo[2.2.1]hepten-2-yl)-2-propenoate
• Ebecryl IBOA
• Al-co-cure IBA
• Sartomer 506
• Acrylic acid, isobornyl ester
• Light Acrylate IB-XA
• SR 506 (acrylate)
• AK144142
• SR 506
• QM 589
• 2-Propenoic acid, (1R,2R,4R)-1,7,7-trimethylbicyclo(2.2.1)hept-2-yl ester, rel-
• 2-Propenoic acid, (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester, rel-
• exo-1,7,7-Tr
• CS-0158050
• 5888-33-5
• exo-1,7,7-Trimethylbicyclo(2.2.1)hept-2-yl acrylate
• MFCD00080424
• (1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL PROP-2-ENOATE
• EINECS 227-561-6
• EC 227-561-6
• UNII-IX0PRH184P
• DS-7769
• IX0PRH184P
• SCHEMBL2489532
• ISOBORNYL ACRYLATE [INCI]
• (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl acrylate
• AKOS022186677
• 2-Propenoic acid, 1,7,7-trimethylbicyclo(2.2.1)hept-2-yl ester, exo-
• 2-Propenoic acid, 1,7,7-trimethylbicyclo(2.2.1)hept-2-yl ester
• 2-Propenoic acid, 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester
• Sipomer IBOA
• Ageflex IBOA
• 2-Propenoic acid, 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester, exo-
• DTXCID701475251
• PSGCQDPCAWOCSH-BREBYQMCSA-N
• Isobornyl Acrylate (stabilized with MeHQ)

• MDL： MFCD00080424
• Inchi： 1S/C13H20O2/c1-5-11(14)15-10-8-9-6-7-13(10,4)12(9,2)3/h5,9-10H,1,6-8H2,2-4H3/t9-,10-,13+/m1/s1
• InChI Key： PSGCQDPCAWOCSH-BREBYQMCSA-N
• SMILES： O(C(C=C)=O)[C@@H]1C[C@H]2CC[C@]1(C)C2(C)C
• BRN： 2254825

Computed Properties

• Exact Mass: 208.14600
• Monoisotopic Mass: 208.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.986 g/mL at 25 °C(lit.)
• Melting Point: <-35°C
• Boiling Point: 104°C/4.5mmHg(lit.)
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Refractive Index: n20/D 1.476(lit.)
• Water Partition Coefficient: Difficult to mix in water.
• PSA: 26.30000
• LogP: 2.93040
• Solubility: Not determined
• Sensitiveness: Light Sensitive

Isobornyl Acrylate (stabilized with MeHQ) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H411
• Warning Statement： P273-P305 + P351 + P338-P391-P501
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 36/37/38-51/53
• Safety Instruction： S26-S36
• RTECS：UD3940000
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R20/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Material Chemicals High Polymer Materials